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Welcome to the technical support center for mass spectrometry. This resource is designed to

help researchers, scientists, and drug development professionals troubleshoot and prevent a

common type of interference. While the term "Chloranium" is not standard, it strongly points

towards issues caused by Chlorine in mass spectrometry, a frequent challenge for analysts.

This guide will address the prevention of chlorine-based polyatomic interferences, particularly

in Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Frequently Asked Questions (FAQs)
Q1: What is "Chloranium" or Chlorine Interference in ICP-MS?

In ICP-MS, chlorine interference refers to the formation of polyatomic ions (molecules made of

multiple atoms) that have the same mass-to-charge ratio (m/z) as the analyte of interest.[1] The

most common and problematic interference is the formation of argon chloride (³⁵Cl⁴⁰Ar⁺) when

chlorine is present in the sample matrix (e.g., from hydrochloric acid or chlorinated solvents).[2]

[3] This polyatomic ion has a mass-to-charge ratio of 75, which is the same as the primary

isotope of Arsenic (⁷⁵As), leading to falsely high readings for this element. Other chlorine-based

polyatomics like ³⁵Cl¹⁶O⁺ can also interfere with elements like Vanadium (⁵¹V).[3][4]

Q2: How can I identify if my analysis is affected by chlorine interference?

There are several indicators that chlorine interference may be impacting your results:
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Unusually high background at m/z 75: When analyzing blanks or samples with low arsenic

content, a high signal at m/z 75 suggests the presence of ⁴⁰Ar³⁵Cl⁺.

Correlation with Chlorine Isotopes: Since chlorine has two main isotopes, ³⁵Cl (75.77%) and

³⁷Cl (24.23%), you will also see a ⁴⁰Ar³⁷Cl⁺ signal at m/z 77.[2] If the signal at m/z 77 is

approximately 31% of the signal at m/z 75 (the natural abundance ratio of ³⁷Cl/³⁵Cl), it is a

strong indicator of chlorine-based interference.

Matrix Effects: If samples digested with hydrochloric acid (HCl) show significantly higher

arsenic readings than those prepared with nitric acid (HNO₃), chlorine interference is a likely

cause.

Q3: Which elements are most commonly affected by chlorine-based interferences?

The following table summarizes the most common elements affected by chlorine-based

polyatomic interferences in ICP-MS.

Analyte Isotope m/z Interfering Polyatomic Ion

⁵¹V 51 ³⁵Cl¹⁶O⁺

⁵³Cr 53 ³⁷Cl¹⁶O⁺

⁷⁵As 75 ⁴⁰Ar³⁵Cl⁺, ³⁸Ar³⁷Cl⁺

⁷⁷Se 77 ⁴⁰Ar³⁷Cl⁺

Troubleshooting Guides
This section provides detailed troubleshooting steps and experimental protocols to mitigate

chlorine-based interferences.

Guide 1: Initial Diagnosis and Simple Corrections
If you suspect chlorine interference, follow this workflow to diagnose and potentially resolve the

issue with simpler methods before moving to more advanced techniques.
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Diagnosis & Initial Steps

Mitigation Strategies

Resolution

High background or unexpected signal at m/z 75 (As) or m/z 51 (V)?

Analyze a blank with high HCl concentration.
Is m/z 75 signal high?

Yes

Check signal at m/z 77.
Is it ~31% of m/z 75 signal?

Yes

Interference Confirmed

Yes

Can an alternative isotope be used?
(e.g., for Se, use ⁸²Se instead of ⁷⁷Se)

Modify Sample Preparation:
Avoid HCl and chlorinated solvents.
Use HNO₃ or microwave digestion.

No

Problem Solved

Yes

Use Mathematical Corrections:
Monitor m/z 77 to correct for m/z 75.

If matrix change is not possible

Implement Advanced Hardware Solutions:
Collision/Reaction Cell (CRC) Technology.

If corrections are insufficient

Click to download full resolution via product page

Caption: Troubleshooting workflow for chlorine interference.
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Guide 2: Advanced Interference Removal with
Collision/Reaction Cell (CRC) Technology
Modern ICP-MS instruments are often equipped with a collision/reaction cell (CRC) to remove

polyatomic interferences.[5][6] This chamber is located before the mass analyzer and is filled

with a specific gas.

This protocol describes the use of a reaction gas, such as hydrogen, to neutralize the ⁴⁰Ar³⁵Cl⁺

interference on ⁷⁵As.

Instrument Setup:

Ensure the ICP-MS is equipped with a collision/reaction cell.

Connect a high-purity hydrogen (H₂) gas line to the appropriate port on the instrument. A

common mixture is 7% H₂ in Helium.[5]

Method Development:

In your ICP-MS software, create a new analytical method or edit an existing one.

Enable the CRC and select "Reaction Mode."

Select H₂ as the reaction gas.

Optimization of Gas Flow Rate:

Prepare two solutions:

A solution containing a high concentration of chloride (e.g., 1% HCl) but no arsenic.

A standard solution containing a known concentration of arsenic (e.g., 1 µg/L As) in a

non-chloride matrix (e.g., 1% HNO₃).

Begin with a low H₂ flow rate (e.g., 2 mL/min).

Analyze the high-chloride solution and monitor the signal at m/z 75. The goal is to

minimize this signal.
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Incrementally increase the H₂ flow rate (e.g., in steps of 0.5 mL/min) and re-analyze the

high-chloride solution until the signal at m/z 75 is minimized.

Once the optimal flow rate for interference reduction is found, analyze the arsenic

standard to ensure that the analyte signal has not been significantly diminished. Some

signal reduction is expected, but the overall signal-to-noise ratio should be dramatically

improved.

Optimization of Cell Voltages:

Most instruments have voltage parameters for the CRC (e.g., hexapole or octopole bias).

[4] These voltages control the energy of the ions as they pass through the cell.

Fine-tune these voltages to maximize the analyte signal while keeping the interference

signal low. For reaction mode, this often involves finding a "sweet spot" where the reaction

between the interfering ion and the reaction gas is most efficient without affecting the

analyte ion.

The effectiveness of CRC technology can be quantified by measuring the Background

Equivalent Concentration (BEC), which is the concentration of an analyte that would produce a

signal equal to the background noise. A lower BEC indicates better interference removal.

Mode Cell Gas
Target
Interference

Analyte
Typical BEC
(µg/L)

Standard (No

Gas)
None ⁴⁰Ar³⁵Cl⁺ ⁷⁵As > 10

Collision (KED) Helium (He) All polyatomics ⁷⁵As 0.1 - 0.5

Reaction Hydrogen (H₂) ⁴⁰Ar³⁵Cl⁺ ⁷⁵As < 0.01

Reaction Ammonia (NH₃) ³⁵Cl¹⁶O⁺ ⁵¹V < 0.05

Data are representative and may vary based on instrument model and matrix complexity.
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Visualizing the Solution: How a Collision/Reaction
Cell Works
The diagram below illustrates the principle of a collision/reaction cell for removing

interferences.

ICP Source

Collision/Reaction Cell (CRC)

Quadrupole Mass Analyzer

Sample Ions from Plasma

Interfering Ion (⁴⁰Ar³⁵Cl⁺)
reacts with H₂ and is neutralized.

Analyte Ion (⁷⁵As⁺)
does not react and passes through.

Reaction Gas (e.g., H₂)

Only Analyte Ion (⁷⁵As⁺)
reaches the detector.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Chloranium (Chlorine)
Interference]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228919#how-to-prevent-chloranium-interference-in-
mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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